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Compound of Interest

Compound Name: Pyrrolidine-2,5-diyldimethanol
CAS No.: 5626-66-4
Cat. No.: B1286398
Get Quote
. J

Disclaimer: This document provides essential safety and logistical information for handling
Pyrrolidine-2,5-diyldimethanol based on available data. A complete Safety Data Sheet (SDS)
for this specific compound was not found. The following guidance is based on the known
hazard classifications and general laboratory safety protocols. Always consult with your
institution's Environmental Health and Safety (EHS) department for specific requirements.

Hazard Profile and Immediate Safety Precautions

Pyrrolidine-2,5-diyldimethanol (CAS No. 5626-66-4) is a chemical that requires careful
handling due to its potential health effects. The primary known hazards associated with this
compound are:

¢ H302: Harmful if swallowed.
e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.[1]
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e H335: May cause respiratory irritation.[1]

Immediate precautionary measures include avoiding the creation of dust or aerosols,
preventing contact with skin and eyes, and ensuring adequate ventilation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling Pyrrolidine-2,5-
diyldimethanol. The following table summarizes the recommended PPE.

Protection Type Recommended Equipment Purpose

Safety glasses with side

shields or chemical safety L
) ) To prevent eye irritation from
Eye and Face Protection goggles. A face shield may be
) ) ) dust or splashes.
necessary if there is a risk of

splashing.

Chemical-resistant gloves o
) ] o To prevent skin irritation upon
Skin Protection (e.g., nitrile rubber). A standard
_ _ contact.
laboratory coat is required.

Use in a well-ventilated area or
a chemical fume hood. If dust
or aerosols are generated and
ventilation is inadequate, a )
_ _ ) To prevent respiratory tract
Respiratory Protection NIOSH-approved particulate o ) )
) irritation from inhalation.
respirator (e.g., N95) or a
respirator with an appropriate

organic vapor cartridge should

be used.
] Wear appropriate chemical- To prevent direct contact with
Hand Protection ) ]
resistant gloves. the skin.

Operational Plan for Safe Handling

A systematic approach to handling Pyrrolidine-2,5-diyldimethanol will ensure a safe
laboratory environment.
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3.1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible.

o Before starting, clear the work area of any unnecessary items to prevent contamination.
3.2. Step-by-Step Handling Procedure:

» Don PPE: Put on all required personal protective equipment as outlined in the table above.

o Weighing and Transfer: If handling a solid, carefully weigh the required amount in the fume
hood to minimize dust generation. Use a spatula for transfers.

 In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

o During Reaction: Keep the reaction vessel covered to the extent possible to minimize the
release of any vapors or aerosols.

o Post-Handling: After handling, decontaminate the work area with an appropriate solvent and
cleaning agent.

Disposal Plan

Proper disposal of Pyrrolidine-2,5-diyldimethanol and its contaminated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation and Collection:

¢ Solid Waste: Collect any unused solid Pyrrolidine-2,5-diyldimethanol and any
contaminated materials (e.g., weigh boats, paper towels) in a designated, sealed, and clearly
labeled hazardous waste container.

e Liquid Waste: Solutions containing Pyrrolidine-2,5-diyldimethanol should be collected in a
separate, sealed, and labeled hazardous liquid waste container. Do not mix with other
incompatible waste streams.
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o Contaminated PPE: Used gloves and other disposable PPE should be placed in a
designated hazardous waste container.

4.2. Disposal Procedure:

o Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and the full
chemical name "Pyrrolidine-2,5-diyldimethanol".

o Storage: Store waste containers in a designated satellite accumulation area away from
incompatible materials.

e Pickup: Arrange for the disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

Quantitative Data

The following table summarizes the available quantitative data for Pyrrolidine-2,5-
diyldimethanol.

Property Value

CAS Number 5626-66-4
Molecular Formula C6H13NO2
Molecular Weight 131.17 g/mol

No specific occupational exposure limits have been established for this compound.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Pyrrolidine-2,5-
diyldimethanol.
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Caption: Workflow for Safe Handling of Pyrrolidine-2,5-diyldimethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pyrrolidine-2,5-diyldimethanol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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